Cas no 1807106-44-0 (Ethyl 4-bromomethyl-5-cyano-2-mercaptobenzoate)

• Product Name: Ethyl 4-bromomethyl-5-cyano-2-mercaptobenzoate
• CAS No: 1807106-44-0
• MF: C₁₁H₁₀BrNO₂S
• MW: 300.171600818634
• CID: 4948063
• Update Time: 2025-07-22

Ethyl 4-bromomethyl-5-cyano-2-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromomethyl-5-cyano-2-mercaptobenzoate

• Inchi： 1S/C11H10BrNO2S/c1-2-15-11(14)9-3-8(6-13)7(5-12)4-10(9)16/h3-4,16H,2,5H2,1H3
• InChI Key： BMMQZDPDPZVCID-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(C(=O)OCC)=CC=1C#N)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.6
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 4-bromomethyl-5-cyano-2-mercaptobenzoate

Ethyl 4-bromomethyl-5-cyano-2-mercaptobenzoate (CAS No. 1807106-44-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-bromomethyl-5-cyano-2-mercaptobenzoate, identified by its Chemical Abstracts Service (CAS) number 1807106-44-0, represents a highly versatile and significant intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure featuring a bromomethyl group, a cyano substituent, and a thiol moiety attached to a benzoate backbone, has garnered considerable attention in recent years due to its pivotal role in the synthesis of novel therapeutic agents.

The structural attributes of Ethyl 4-bromomethyl-5-cyano-2-mercaptobenzoate make it an invaluable building block for medicinal chemists. The presence of the bromomethyl group provides a reactive site for nucleophilic substitution reactions, enabling the facile introduction of diverse functional groups. This reactivity is particularly useful in constructing complex molecular architectures, which are often essential for achieving high binding affinity and selectivity in drug candidates.

Furthermore, the cyano group appended to the benzene ring introduces polarity and electronic characteristics that can modulate the pharmacokinetic properties of derived compounds. The cyano group is known to enhance lipophilicity while also participating in hydrogen bonding interactions, making it a valuable feature for optimizing drug-like properties. These features collectively contribute to the compound's utility in designing molecules with enhanced pharmacological activity.

The thiol (-SH) functionality present in Ethyl 4-bromomethyl-5-cyano-2-mercaptobenzoate adds another layer of reactivity, allowing for further derivatization through oxidation or conjugation with other biomolecules. Thiols are well-documented for their ability to form disulfide bonds, which are crucial in stabilizing protein structures and have been exploited in various therapeutic applications, including enzyme inhibition and targeted drug delivery systems.

In recent years, Ethyl 4-bromomethyl-5-cyano-2-mercaptobenzoate has found application in the development of small-molecule inhibitors targeting various biological pathways. For instance, researchers have leveraged its structural framework to design compounds with potential antiviral and anticancer properties. The bromomethyl group has been strategically incorporated into molecules designed to disrupt viral replication mechanisms by inhibiting key enzymes involved in viral polymerization. Similarly, derivatives of this compound have shown promise in modulating signaling pathways associated with cancer cell proliferation and survival.

The cyano group's electronic influence has also been harnessed in the development of kinase inhibitors, which are among the most extensively studied therapeutic agents due to their role in regulating cell growth and division. By fine-tuning the electronic properties of molecules derived from Ethyl 4-bromomethyl-5-cyano-2-mercaptobenzoate, researchers can achieve high selectivity for specific kinases, thereby minimizing off-target effects and improving therapeutic efficacy.

Moreover, the thiol moiety has been exploited in designing protease inhibitors, which are critical for treating conditions such as HIV/AIDS and hepatitis C. The ability of thiols to form stable disulfide bonds has been utilized to create cyclic peptides or peptidomimetics that mimic natural substrate inhibitors. These derivatives have demonstrated potent inhibitory activity against target proteases while maintaining good bioavailability.

The synthesis of Ethyl 4-bromomethyl-5-cyano-2-mercaptobenzoate itself is a testament to the advancements in synthetic organic chemistry. Modern synthetic routes often involve multi-step processes that showcase the power of transition metal catalysis and cross-coupling reactions. For example, palladium-catalyzed Buchwald-Hartwig amination reactions have been employed to introduce nitrogen-containing heterocycles into the benzene ring, expanding the compound's structural diversity.

The thiol group's reactivity also allows for its incorporation into more complex molecular frameworks through thiol-disulfide exchange reactions. These reactions are particularly useful in bioconjugation techniques, where Ethyl 4-bromomethyl-5-cyano-2-mercaptobenzoate-derived compounds can be linked to biomolecules such as antibodies or peptides for targeted drug delivery applications. Such conjugates have shown significant promise in oncology and immunotherapy research.

The cyano group's participation in hydrogen bonding has also been exploited in designing molecules with enhanced solubility and bioavailability. By strategically positioning this group within the molecular structure, researchers can improve passive diffusion across biological membranes while maintaining favorable pharmacokinetic profiles. This has been particularly relevant in developing oral formulations that exhibit rapid absorption and prolonged circulation times.

In conclusion, Ethyl 4-bromomethyl-5-cyano-2-thiobenzoate (CAS No. 1807106-44-0) stands as a cornerstone intermediate in pharmaceutical synthesis due to its multifaceted reactivity and structural versatility. Its applications span across various therapeutic areas, including antiviral, anticancer, anti-inflammatory, and protease inhibition therapies. The ongoing research into novel derivatives of this compound continues to underscore its importance as a key building block for next-generation therapeutics.